Cas no 928165-59-7 (3-Chloro-1-(4-octylphenyl)propan-1-one)

3-Chloro-1-(4-octylphenyl)propan-1-one structure

928165-59-7 structure

Product Name:3-Chloro-1-(4-octylphenyl)propan-1-one

CAS No:928165-59-7

MF:C₁₇H₂₅ClO

MW:280.832804441452

CID:823909

PubChem ID:70700719

Update Time:2024-10-26

3-Chloro-1-(4-octylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-1-(4-octylphenyl)propan-1-one
- 2-Chloroethyl 4-octylphenyl ketone
- 3-chloro-1-(4-octylphenyl)-1-Propanone
- 3-CHLORO-1-(4-OCTYLPHENYL)-PREOPANONE
- [ "" ]
- 3-Chloro-1-(4-octylphenyl)-1-propanone (ACI)
- 3-Chloro-1-(4-octylphenyl)-propanone
- RRIVKRLKROHVNQ-UHFFFAOYSA-N
- AKOS016007611
- DB-356886
- SCHEMBL13730713
- DTXSID50743516
- AC-25895
- 928165-59-7
- MDL： MFCD21606968
- Inchi： 1S/C17H25ClO/c1-2-3-4-5-6-7-8-15-9-11-16(12-10-15)17(19)13-14-18/h9-12H,2-8,13-14H2,1H3
- InChI Key： RRIVKRLKROHVNQ-UHFFFAOYSA-N
- SMILES： O=C(CCCl)C1C=CC(CCCCCCCC)=CC=1

Computed Properties

Exact Mass: 280.1593931g/mol
Monoisotopic Mass: 280.1593931g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 19
Rotatable Bond Count: 10
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.2
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Color/Form: Yellow powder
Density: 1.000
Melting Point: 51-52℃
Boiling Point: 399.0±35.0 °C at 760 mmHg
Flash Point: 255.0±17.1 °C
PSA: 17.07000
LogP: 5.40120
Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Chloro-1-(4-octylphenyl)propan-1-one Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

3-Chloro-1-(4-octylphenyl)propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	096903-1g	3-Chloro-1-(4-octylphenyl)propan-1-one	928165-59-7	95+%	1g	4356.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	096903-1g	3-Chloro-1-(4-octylphenyl)propan-1-one	928165-59-7	95+%	1g	4356CNY	2021-05-07
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP80037-5mg	3-Chloro-1-(4-octylphenyl)-1-propanone	928165-59-7	98.0%	5mg	¥200	2021-05-07
Alichem	A019113062-1g	3-Chloro-1-(4-octylphenyl)propan-1-one	928165-59-7	95%	1g	$1049.40	2023-08-31
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP80037-20mg	3-Chloro-1-(4-octylphenyl)-1-propanone	928165-59-7	98.0%	20mg	¥300	2023-09-19
A2B Chem LLC	AC79927-1g	3-Chloro-1-(4-octylphenyl)propan-1-one	928165-59-7	95+%	1g	$366.00	2024-07-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1749403-5mg	3-Chloro-1-(4-octylphenyl)propan-1-one	928165-59-7	98%	5mg	￥159.00	2024-04-25

3-Chloro-1-(4-octylphenyl)propan-1-one Production Method

Production Method 1

2189-60-8

625-36-5

928165-59-7

Reaction Conditions

1.1 Catalysts: Aluminum chloride Solvents: Dichloromethane

Reference

: An alternative efficient approach for the synthesis of Fingolimod hydrochloride

Vinigari, Krishna; Jonnada, Krishna; Mohammed, Noorjahan; Kotu, Girija Mangatayaru, Synthetic Communications, 2019, 49(1), 39-48

Production Method 2

2189-60-8

625-36-5

928165-59-7

Reaction Conditions

1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ; -10 °C; -10 °C → 30 °C; 2 h, 30 °C

Reference

: Efficient method for the synthesis of fingolimod and impurities

Maruthi, Raju N.; Venkateswara, Rao B.; Siddaiah, V., Pharma Chemica, 2017, 9(14), 36-40

Production Method 3

928165-59-7

Reaction Conditions

Reference

: Preparation of fingolimod and its salts

, United States, , ,

Production Method 4

2189-60-8

625-36-5

928165-59-7

Reaction Conditions

1.1 Catalysts: Aluminum chloride Solvents: Dichloromethane ; 65 min, -15 °C → 10 °C
1.2 Solvents: Dichloromethane ; -15 °C → 10 °C; 1 h, -10 °C

Reference

: An improved process for the preparation of Fingolimod or pharmaceutically acceptable salts and intermediates thereof

, India, , ,

Production Method 5

2189-60-8

625-36-5

928165-59-7

Reaction Conditions

1.1 Reagents: Aluminum chloride ; 2 h, 0 °C → rt

Reference

: Synthesis and characterization of fingolimod impurities: a drug for multiple sclerosis

Maruthi, Raju N.; Venkateswara, Rao B.; Siddaiah, V., Pharma Chemica, 2017, 9(10), 101-104

Production Method 6

2189-60-8

625-36-5

928165-59-7

Reaction Conditions

1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ; 1 h, -10 - 0 °C
1.2 Solvents: Dichloromethane ; 1 h, -10 - -5 °C
1.3 Solvents: Water ; 0 - 10 °C

Reference

: Process for the preparation of 2-amino-1,3-propanediol compounds

, India, , ,

Production Method 7

1674-37-9

625-36-5

928165-59-7

Reaction Conditions

1.1 Reagents: Triethylsilane , Titanium tetrachloride Solvents: Dichloromethane ; 30 - 35 min, < 10 °C; 1 h, 25 - 30 °C
1.2 Reagents: Aluminum chloride Solvents: Dichloromethane ; < 5 °C; < 5 °C → 30 °C; 1 h, 30 °C

Reference